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Compound of Interest

Compound Name: Dodecylamine acetate

Cat. No.: B148181 Get Quote

Unveiling Laurylamine Acetate: A Technical
Guide
Laurylamine acetate, also known as dodecylamine acetate, is a cationic surfactant that has

found extensive application across various industries. While specific details regarding its initial

discovery, including the individual researchers and the exact date, are not prominently

documented in publicly available records, its development is intrinsically linked to the broader

advancements in surfactant chemistry. This guide provides a comprehensive overview of its

chemical properties, synthesis, and key applications, offering valuable insights for researchers,

scientists, and professionals in drug development and chemical manufacturing.

Physicochemical Properties
Laurylamine acetate is the acetate salt of dodecylamine, a long-chain primary amine.[1] This

structure imparts amphiphilic properties to the molecule, with a long, hydrophobic alkyl chain

and a hydrophilic amine salt headgroup. These properties are fundamental to its function as a

surfactant.

Below is a summary of its key physicochemical properties:
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Property Value

CAS Number 2016-56-0

Molecular Formula C₁₄H₃₁NO₂

Appearance (at 25°C) White to off-white solid

Purity >95%

Amine Value 100-110 mg KOH/g

Moisture Content ≤ 0.5%

pH (1% Aqueous Solution) 6.0-8.0

Synthesis
The synthesis of laurylamine acetate is a straightforward acid-base reaction. The process

involves the reaction of laurylamine (dodecylamine) with acetic acid. Laurylamine itself is

typically produced from lauric acid, a fatty acid commonly sourced from coconut or palm kernel

oil.[2]

A generalized experimental protocol for the synthesis of laurylamine acetate is as follows:

Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and a means for

controlled addition is charged with laurylamine.

Solvent Addition: A suitable solvent, if required, is added to dissolve the laurylamine.

Acid Addition: Acetic acid is slowly added to the laurylamine solution. The reaction is typically

exothermic, and the temperature may need to be controlled.

Reaction Completion: The mixture is stirred until the reaction is complete, which can be

monitored by measuring the pH or by titration to confirm the neutralization of the amine.

Isolation: The resulting laurylamine acetate can be isolated by removing the solvent, if used,

or by precipitation and filtration. Further purification can be achieved through

recrystallization.
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The following diagram illustrates the general workflow for the synthesis of laurylamine acetate

from its precursor, lauric acid.
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Generalized synthesis workflow for Laurylamine Acetate.

Industrial and Research Applications
The versatile properties of laurylamine acetate have led to its use in a wide array of

applications:

Surfactant and Emulsifier: As a cationic surfactant, it is effective in formulations of cleaning

agents and detergents.[1] It helps to reduce the surface tension between oil and water,

stabilizing emulsions in various products.[1][3]
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Corrosion Inhibitor: Laurylamine acetate forms a protective film on metal surfaces, which

inhibits corrosion. This makes it a valuable additive in metalworking fluids and water

treatment processes.[3]

Dispersing Agent: It aids in the uniform distribution of particles in a liquid medium, an

essential property in the formulation of paints and coatings.[3]

Textile and Leather Industries: In textile and leather processing, it acts as a softening agent

and a dye dispersant, improving the feel of fabrics and the evenness of dyeing.[1]

Chemical Intermediate: Laurylamine acetate serves as a precursor in the synthesis of other

chemical compounds.[4]

Mining: It is utilized as a flotation collector in the mining industry to aid in the separation of

minerals from ore.[4]

While the historical context of its discovery remains elusive, the continued and varied use of

laurylamine acetate underscores its significance in industrial chemistry. Its straightforward

synthesis and functional versatility ensure its relevance in both existing and emerging

technological applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b148181#laurylamine-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b148181#laurylamine-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b148181#laurylamine-acetate-discovery-and-historical-context
https://www.benchchem.com/product/b148181#laurylamine-acetate-discovery-and-historical-context
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b148181?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

